N-(2-chloro-5-(trifluoromethyl)phenyl)-2-((6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)thio)acetamide

• IUPAC Name: N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[(6-oxo-4-propyl-1H-pyrimidin-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C16H15ClF3N3O2S/c1-2-3-10-7-13(24)23-15(21-10)26-8-14(25)22-12-6-9(16(18,19)20)4-5-11(12)17/h4-7H,2-3,8H2,1H3,(H,22,25)(H,21,23,24)
• InChI Key: JTCAKWIBHQJRHB-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC(=O)NC(=N1)SCC(=O)NC2=C(C=CC(=C2)C(F)(F)F)Cl
• Molecular Formula: C16H15ClF3N3O2S
• Molecular Weight: 405.8 g/mol

Description

N-(2-chloro-5-(trifluoromethyl)phenyl)-2-((6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C16H15ClF3N3O2S and its molecular weight is 405.82. The purity is usually 95%.
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Scientific Research Applications

Structural Studies and Molecular Interactions

Research on similar compounds has revealed insights into their structural characteristics and molecular interactions. For instance, compounds with closely related structures have been studied for their crystalline forms and intermolecular interactions, which are crucial for understanding their physical and chemical properties. Such studies have highlighted the generation of three-dimensional arrays via various hydrogen bonds and π-interactions, providing a foundation for understanding the molecular behavior of N-(2-chloro-5-(trifluoromethyl)phenyl)-2-((6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)thio)acetamide in different environments (Boechat et al., 2011).

Synthesis and Chemical Modification

The synthesis of novel compounds and their derivatives plays a significant role in expanding the applications of this chemical. Studies have demonstrated the synthesis of various derivatives through reactions involving thioacetamide compounds, aiming to explore their antimicrobial activities. Such research is pivotal for developing new chemicals with potential applications in medicine and agriculture (Mistry et al., 2009).

Potential Biological Activities

Exploratory studies on derivatives of this compound have indicated potential biological activities, including antimicrobial properties. The synthesis of novel thiazolidinone and acetidinone derivatives and their evaluation against various microorganisms highlight the biological relevance of these compounds. Such research underscores the potential therapeutic applications of these chemicals, warranting further investigation into their mechanisms of action and efficacy (Nunna et al., 2014).